Cas no 84145-11-9 (N,N-Diethyl-N',N'-dimethylthioperoxydicarbamic acid)

• Product Name: N,N-Diethyl-N',N'-dimethylthioperoxydicarbamic acid
• CAS No: 84145-11-9
• MF: C₈H₁₆N₂S₄
• MW: 268.486036300659
• CID: 733079
• Update Time: 2023-08-03

N,N-Diethyl-N',N'-dimethylthioperoxydicarbamic acid Chemical and Physical Properties

Names and Identifiers

• Thioperoxydicarbonic diamide([(H2N)C(S)]2S2), N,N-diethyl-N',N'-dimethyl- (9CI)
• N,N-Diethyl-N',N'-dimethylthioperoxydicarbamic acid
• N,N-Diethyl-N',N'-dimethylthiuram disulfide

• Inchi： 1S/C8H16N2S4/c1-5-10(6-2)8(12)14-13-7(11)9(3)4/h5-6H2,1-4H3
• InChI Key： QNNGULMAPLOXDA-UHFFFAOYSA-N
• SMILES： S(C(N(CC)CC)=S)SC(N(C)C)=S

Computed Properties

• Exact Mass: 157.980442
• Monoisotopic Mass: 157.980442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.011 g/l) (25 º C),